4-(3-Ethoxyphenoxy)piperidine

• IUPAC Name: 4-(3-ethoxyphenoxy)piperidine
• InChI: InChI=1S/C13H19NO2/c1-2-15-12-4-3-5-13(10-12)16-11-6-8-14-9-7-11/h3-5,10-11,14H,2,6-9H2,1H3
• InChI Key: WVHUPARZWQVCJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OC2CCNCC2
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

“4-(3-Ethoxyphenoxy)piperidine” is a chemical compound with the molecular formula C13H19NO2. It is a derivative of piperidine, which is a six-membered ring with five carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of piperidine derivatives, like “4-(3-Ethoxyphenoxy)piperidine”, involves several techniques. These include intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. Specific methods of piperidine synthesis include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “4-(3-Ethoxyphenoxy)piperidine” is represented by the linear formula C13H19NO2. This structure includes a piperidine ring attached to a phenyl ring through an ether linkage, with an ethoxy group attached to the phenyl ring.

Chemical Reactions Analysis

Piperidine derivatives, including “4-(3-Ethoxyphenoxy)piperidine”, are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Physical And Chemical Properties Analysis

“4-(3-Ethoxyphenoxy)piperidine” is a clear, colorless liquid that has a characteristic odor. It is miscible with water and many organic solvents, indicating its highly polar nature.

Scientific Research Applications

Anticancer Agents

Piperidine derivatives have garnered attention for their potential as anticancer agents. . Researchers continue to explore novel piperidine-based compounds for their efficacy against cancer cells.

Chemical Biology Tools

Piperidine derivatives serve as valuable chemical biology tools. Researchers use them to probe biological processes, study protein-ligand interactions, and validate drug targets. Their diverse chemical reactivity allows for the design of specific probes and inhibitors.

Mechanism of Action

While the specific mechanism of action for “4-(3-Ethoxyphenoxy)piperidine” is not explicitly mentioned in the search results, piperidine derivatives have been found to regulate several crucial signaling pathways essential for various biological processes. They have been observed to inhibit cell migration and help in cell cycle arrest, thereby affecting the survivability of cells.

Safety and Hazards

While specific safety and hazard information for “4-(3-Ethoxyphenoxy)piperidine” was not found, it’s important to handle chemical compounds with care. They can be corrosive and cause severe burns and eye damage. The vapors can cause respiratory irritation. Therefore, when working with such compounds, it’s essential to use appropriate personal protective equipment, including gloves and eye protection.

Future Directions

Piperidine derivatives, including “4-(3-Ethoxyphenoxy)piperidine”, have significant potential in various fields of research and industry due to their unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and polymers. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.